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Get Quote

This document provides a detailed technical overview of heptyl 1-thiohexopyranoside (also known as

heptyl thioglucoside), a non-ionic detergent used primarily in biochemical research for the solubilization and

stabilization of membrane proteins. The information is intended for researchers, scientists, and drug

development professionals.

Chemical and Physical Characterization

Heptyl 1-thiohexopyranoside is a thioglycoside compound belonging to the class of alkyl glucosides. The

following data summarizes its identified properties.

Table 1: Chemical and Physical Properties of Heptyl 1-Thiohexopyranoside [1] [2] [3]

Property Detail

Molecular Formula C₁₃H₂₆O₅S

Molecular Weight 294.41 g/mol [2] [3] / 294.408 Da [1]

CAS Number 85618-20-8 [3]

Appearance White powder [3]
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Property Detail

Purity (Assay) ≥99% (GC) [3]

Melting Point 98 °C (208 °F) [3]

Critical Micelle Concentration
(CMC)

30 mM [3]

Solubility Readily soluble in methanol (100 mg/mL); soluble in water [3]

Storage -20°C [3]

IUPAC Name (2S,3R,4S,5S,6R)-2-(heptylsulfanyl)-6-(hydroxymethyl)oxane-
3,4,5-triol [1] [2]

Primary Research Applications

Heptyl 1-thiohexopyranoside serves a critical function in structural and molecular biology. Its main

application is as a non-ionic detergent for the solubilization and reconstitution of membrane proteins

[3]. Membrane proteins are inherently embedded in lipid bilayers, and extracting them in a functional, non-

denatured state requires agents like heptyl 1-thiohexopyranoside that can disrupt the lipid membrane

without destroying the protein's three-dimensional structure. This makes it an essential tool for X-ray

crystallography and other structural biology techniques aimed at determining the high-resolution structure

of membrane proteins [2].

Experimental Protocols

Preparation of Stock and Working Solutions

Objective: To prepare a standard aqueous stock solution of heptyl 1-thiohexopyranoside.

Materials:
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Heptyl 1-thiohexopyranoside powder (white, ≥99% purity) [3]

Ultrapure water
Analytical balance

Volumetric flask or conical tube
Sonicator (optional)

Procedure:

Calculate Mass: Determine the mass of detergent required to achieve the desired concentration and
volume. For example, to prepare 10 mL of a 1 M stock solution, calculate: Mass = (1 mol/L) × (0.01 L)

× (294.41 g/mol) = 2.944 g.
Weigh: Accurately weigh the calculated mass of the powder using an analytical balance.

Dissolve: Transfer the powder to a suitable container and add ultrapure water to just under the final
volume. The solution should appear clear and colorless [3].

Mix: Vortex the mixture vigorously. If necessary, briefly warm the solution or use a sonicator in a
water bath to aid in complete dissolution.

Final Volume: Bring the solution to the final volume with ultrapure water.
Storage: Aliquot the stock solution and store at -20°C [3]. Avoid repeated freeze-thaw cycles.

Solubilization of Membrane Proteins

Objective: To extract membrane proteins from a lipid bilayer using heptyl 1-thiohexopyranoside.

Materials:

Isolated membrane fraction (e.g., cell membranes, organelles)

Appropriate buffer (e.g., HEPES or Tris at a suitable pH, often containing salts)
Prepared stock solution of heptyl 1-thiohexopyranoside
Rocker or rotator for mixing at 4°C
Ultracentrifuge

Procedure:

Prepare Membrane Suspension: Suspend the purified membrane pellet in a suitable ice-cold buffer.
Add Detergent: Add the stock solution of heptyl 1-thiohexopyranoside to the membrane

suspension. The final working concentration should be above its CMC of 30 mM to ensure
micelle formation [3]. Optimization of the detergent-to-protein ratio is critical and should be

determined empirically (e.g., from 0.5x to 5x CMC).
Solubilize: Incubate the mixture with gentle agitation (e.g., on a rocker) for 1-2 hours at 4°C to

ensure complete solubilization.
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Separate: Centrifuge the solubilized mixture at >100,000 × g for 30-60 minutes at 4°C to pellet

insoluble material, including lipid debris and non-solubilized proteins.
Recover Supernatant: Carefully collect the supernatant, which contains the solubilized membrane

proteins.

The following diagram illustrates the logical workflow for the membrane protein solubilization protocol:

Start Protocol

Prepare Membrane
Suspension in Cold Buffer

Add Heptyl 1-Thiohexopyranoside
Stock Solution

Incubate with Agitation
(1-2 hours at 4°C)

Ultracentrifuge
(>100,000 × g, 30-60 min, 4°C)

Recover Supernatant
(Solubilized Protein)
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Downstream Analysis
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Critical Parameters and Optimization

Detergent Concentration: The key to successful solubilization is using a concentration above the
CMC. The reported CMC for heptyl 1-thiohexopyranoside is 30 mM [3]. The optimal detergent-to-

protein ratio must be determined for each specific protein system.
Temperature: Perform solubilization at 4°C to minimize proteolytic degradation.

Purity: Use high-purity (≥99%) detergent to avoid interference with downstream applications like
crystallization [3].

Safety and Handling

Precautionary Statements:

Personal Protective Equipment (PPE): Wear gloves, eyeshields, and an N95 respirator when
handling the powder [3].

Storage: Store the product at -20°C in a tightly sealed container [3].
Classification: It is classified as a Combustible Solid (Storage Category Code 11) [3].

Environmental Hazard: It has a water pollutant classification of WGK 3 [3], indicating it is a
significant hazard to water bodies. Dispose of waste according to local regulations.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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